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Compound of Interest

Compound Name: 4-Chloro-8-nitroquinazoline

Cat. No.: B035215

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data and
synthetic methodology for 4-Chloro-8-nitroquinazoline (CAS Number: 19815-18-0). Due to
the limited availability of experimental spectroscopic data in public domains, this document
combines predicted data with established experimental protocols to serve as a valuable
resource for researchers working with this and related compounds.

Chemical Structure and Properties

4-Chloro-8-nitroquinazoline is a heterocyclic compound featuring a quinazoline core
substituted with a chloro group at the 4-position and a nitro group at the 8-position. This
substitution pattern significantly influences its chemical reactivity and potential biological
activity, making it a molecule of interest in medicinal chemistry and materials science.

Property Value
Molecular Formula CsH4CIN30O:2
Molecular Weight 209.59 g/mol
CAS Number 19815-18-0

Synthesis Pathway
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While a specific, detailed experimental protocol for the synthesis of 4-Chloro-8-
nitroquinazoline is not readily available in peer-reviewed literature, a plausible and commonly
employed synthetic route involves the chlorination of the corresponding quinazolin-4-one
precursor. The proposed pathway is outlined below.

Proposed Synthesis of 4-Chloro-8-nitroquinazoline
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 To cite this document: BenchChem. [Spectroscopic and Synthetic Profile of 4-Chloro-8-
nitroquinazoline: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b035215#spectroscopic-data-nmr-ir-ms-for-4-chloro-8-
nitroquinazoline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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